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Compound of Interest

Compound Name: 1-Bromo-1,1-dichloroacetone

Cat. No.: B129596 Get Quote

Technical Support Center: Managing 1-Bromo-
1,1-dichloroacetone
Disclaimer: Specific safety and toxicological data for 1-Bromo-1,1-dichloroacetone are

limited. The following guidance is based on the properties of structurally similar and well-

documented lachrymatory α-halogenated ketones, such as bromoacetone and

dichloroacetone. It is imperative to handle this compound with extreme caution, assuming it

possesses a high degree of toxicity and irritancy.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Bromo-1,1-dichloroacetone?

A: Based on its chemical structure, 1-Bromo-1,1-dichloroacetone is expected to be a potent

lachrymator, causing severe irritation and tearing upon exposure to the eyes.[1] It is also

predicted to be a strong irritant to the skin and respiratory tract.[2] Inhalation of vapors can lead

to respiratory distress, and skin contact may cause burns.[1][3] Due to its reactivity as an α-

haloketone, it is considered a hazardous compound that can react with biological molecules,

leading to cellular damage.[2]

Q2: What immediate actions should I take in case of accidental exposure?

A: Immediate and decisive action is crucial.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b129596?utm_src=pdf-interest
https://www.benchchem.com/product/b129596?utm_src=pdf-body
https://www.benchchem.com/product/b129596?utm_src=pdf-body
https://www.benchchem.com/product/b129596?utm_src=pdf-body
https://labchem-wako.fujifilm.com/sds/W01W0102-0681JGHEEN.pdf
https://www.benchchem.com/pdf/Toxicological_Profile_of_1_1_Dibromoacetone_An_In_depth_Technical_Guide.pdf
https://labchem-wako.fujifilm.com/sds/W01W0102-0681JGHEEN.pdf
https://www.tcichemicals.com/OP/en/sds/B0642_JP_EN.pdf
https://www.benchchem.com/pdf/Toxicological_Profile_of_1_1_Dibromoacetone_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Immediately flush eyes with copious amounts of lukewarm water for at least 15

minutes, making sure to lift the upper and lower eyelids. Seek immediate medical attention

from an ophthalmologist.[3][4]

Skin Contact: Remove all contaminated clothing and shoes at once.[4] Wash the affected

skin area thoroughly with soap and plenty of water for at least 15 minutes. Seek immediate

medical attention.[5]

Inhalation: Move the affected individual to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[3][4][6]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one or two glasses of water. Seek immediate medical attention.[4]

Q3: What personal protective equipment (PPE) is mandatory when working with this

compound?

A: A comprehensive PPE strategy is essential to prevent exposure.

Eye and Face Protection: Wear chemical safety goggles and a full-face shield.[4]

Hand Protection: Use chemically resistant gloves, such as butyl rubber or Viton. Inspect

gloves for any signs of degradation or perforation before each use.

Body Protection: A chemically resistant lab coat or apron is required. For larger quantities or

in situations with a higher risk of splashing, a full chemical suit may be necessary.

Respiratory Protection: All work must be conducted in a certified chemical fume hood with a

high flow rate. If there is a risk of exceeding exposure limits, a NIOSH-approved respirator

with an appropriate cartridge for organic vapors and acid gases should be used.[4]

Q4: How should I properly store 1-Bromo-1,1-dichloroacetone?

A: Store the compound in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area, away from incompatible materials such as strong bases, oxidizing agents, and

reducing agents.[4] It is advisable to store it in a refrigerator designated for chemical storage.
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Q5: What is the appropriate procedure for disposing of waste containing this compound?

A: All waste containing 1-Bromo-1,1-dichloroacetone must be treated as hazardous waste.

Dispose of it in accordance with all local, state, and federal regulations. Do not pour it down the

drain.
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Issue Possible Cause Recommended Action

Mild eye or throat irritation

detected in the lab.

Inadequate ventilation or minor

vapor escape from the

experimental setup.

Immediately cease work and

evacuate the area. Allow the

fume hood to clear any

residual vapors. Re-evaluate

the experimental setup for any

potential leaks. Ensure the

fume hood sash is at the

appropriate height.

A small spill occurs within the

fume hood.

Accidental dropping of a

container or a leak from the

apparatus.

Keep the fume hood running.

Neutralize the spill with a

suitable agent like sodium

bicarbonate or a commercial

spill kit for halogenated

compounds. Absorb the

neutralized mixture with an

inert material (e.g., vermiculite,

sand) and place it in a sealed

container for hazardous waste

disposal.[4] Clean the affected

area thoroughly.

Visible degradation or

discoloration of the compound.

Improper storage, exposure to

light, or contamination.

Do not use the degraded

compound. Dispose of it as

hazardous waste. Review

storage conditions to ensure

they meet the recommended

guidelines.

Strong, pungent odor detected

upon opening the container.

The compound is highly

volatile and has a strong odor.

[1]

This is characteristic of many

lachrymators. Ensure the

container is opened and all

subsequent work is performed

deep within a certified

chemical fume hood to prevent

vapor exposure.
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Quantitative Data Summary
Due to the lack of specific data for 1-Bromo-1,1-dichloroacetone, the following table

summarizes relevant information for structurally similar compounds to provide a conservative

basis for risk assessment.

Property Bromoacetone 1,3-Dichloroacetone 1,1-Dichloroacetone

Molecular Formula C₃H₅BrO C₃H₄Cl₂O C₃H₄Cl₂O

Molecular Weight 136.98 g/mol 126.97 g/mol 126.97 g/mol

Boiling Point 136 °C[1] 172-174 °C 120 °C

Flash Point 51 °C[3] 85 °C Not Available

Vapor Pressure 1.2 kPa (@ 20°C)[3] 0.75 mmHg (@ 20°C) 27 mmHg (@ 25°C)[7]

Primary Hazards
Lachrymator, Toxic,

Flammable[1][3]
Corrosive, Toxic[4]

Flammable, Toxic,

Corrosive

Experimental Protocols
Protocol 1: Safe Weighing and Dispensing of 1-Bromo-
1,1-dichloroacetone

Preparation: Don all required PPE (face shield, safety goggles, chemically resistant gloves,

lab coat) before starting. Ensure the chemical fume hood is operational and the sash is at

the correct height.

Equipment Setup: Place an analytical balance inside the fume hood. Use a container with a

secure lid for weighing.

Dispensing: Work well inside the fume hood. Slowly open the main container of 1-Bromo-
1,1-dichloroacetone. Use a clean pipette or spatula to transfer the required amount into the

pre-tared weighing container.

Sealing: Immediately and securely close both the main container and the weighing container.
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Cleanup: Decontaminate the spatula or pipette tip with a suitable quenching solution (e.g., a

dilute solution of sodium bisulfite) before removing it from the fume hood. Wipe down the

balance and surrounding area within the fume hood with a damp cloth, which should then be

disposed of as hazardous waste.

Transport: If the weighed sample needs to be transported to another area, place the sealed

container inside a secondary, shatterproof container.

Protocol 2: Emergency Spill Response (Outside of a
Fume Hood)

Evacuation: Immediately alert all personnel in the vicinity and evacuate the laboratory.

Isolation: Close the laboratory doors to contain the vapors. If possible and safe to do so,

increase ventilation to the area from an external control point.

Notification: Inform the institutional Environmental Health and Safety (EHS) department or

the designated emergency response team. Provide details about the spilled substance and

the location.

Do Not Re-enter: Do not attempt to clean up the spill yourself unless you are a trained

member of the emergency response team and have the appropriate respiratory protection

and PPE.

First Aid: Anyone who may have been exposed should immediately follow the first aid

procedures outlined in the FAQ section and seek medical attention.
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Caption: Workflow for immediate response to accidental exposure.

Hierarchy of Controls for Exposure Minimization
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(e.g., Fume Hood)
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Personal Protective Equipment
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Caption: Hierarchy of controls for minimizing exposure risk.
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Caption: Simplified signaling pathway of lachrymatory agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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